Cas no 1184016-02-1 (2-chloro-5-(2-fluoro-4-methoxyphenyl)benzoic Acid)

2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid is a fluorinated and chlorinated benzoic acid derivative with a methoxyphenyl substituent, offering unique structural features for synthetic and pharmaceutical applications. Its distinct substitution pattern enhances reactivity and selectivity in coupling reactions, making it valuable as an intermediate in medicinal chemistry, particularly for designing bioactive molecules. The presence of fluorine and chlorine atoms improves metabolic stability and binding affinity in target compounds, while the methoxy group contributes to electronic modulation. This compound is suitable for use in cross-coupling reactions, scaffold derivatization, and as a building block for agrochemicals or pharmaceuticals. High purity and well-defined stereochemistry ensure consistent performance in research and industrial applications.

2-chloro-5-(2-fluoro-4-methoxyphenyl)benzoic Acid structure

1184016-02-1 structure

Product Name:2-chloro-5-(2-fluoro-4-methoxyphenyl)benzoic Acid

CAS No:1184016-02-1

MF:C₁₄H₁₀ClFO₃

MW:280.678806781769

MDL:MFCD12859536

CID:1207488

PubChem ID:53211266

Update Time:2025-06-07

2-chloro-5-(2-fluoro-4-methoxyphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-chloro-5-(2-fluoro-4-methoxyphenyl)benzoic Acid
- MFCD12859536
- 4-Chloro-2'-fluoro-4'-methoxy[1,1'-biphenyl]-3-carboxylic acid
- 1184016-02-1
- DTXSID00681297
- AKOS005820902
- 2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%
- MDL： MFCD12859536
- Inchi： 1S/C14H10ClFO3/c1-19-9-3-4-10(13(16)7-9)8-2-5-12(15)11(6-8)14(17)18/h2-7H,1H3,(H,17,18)
- InChI Key： RSYMYMUXNVRMDB-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1F)OC

Computed Properties

Exact Mass: 280.0302500g/mol
Monoisotopic Mass: 280.0302500g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 46.5Å²

2-chloro-5-(2-fluoro-4-methoxyphenyl)benzoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327777-5 g	2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%; .	1184016-02-1	95%	5g	€1159.00	2023-04-26
abcr	AB327777-5g	2-Chloro-5-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%; .	1184016-02-1	95%	5g	€1159.00	2025-04-22